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Compound of Interest

Compound Name: Dodecyl 2-bromopropanoate

CAS No.: 74988-05-9

Cat. No.: B1580563

Get Quote

The name "Dodecyl 2-bromopropanoate" is derived from the International Union of Pure and

Applied Chemistry (IUPAC) system of nomenclature, which provides a logical and

unambiguous method for naming organic compounds.[1] The name can be dissected into three

key components, each revealing a specific part of the molecule's structure.

The Ester Core: Esters are derivatives of carboxylic acids and are named in a manner

analogous to salts.[2][3] The name consists of two words. The first word designates the alkyl

group originating from the alcohol, and the second word identifies the acyl group from the

carboxylic acid, with the "-oic acid" suffix replaced by "-oate".[2][4]

"Dodecyl": The Alcohol Moiety: The first part of the name, "dodecyl," specifies the alkyl group

attached to the ester's single-bonded oxygen. The prefix "dodec-" indicates a chain of twelve

carbon atoms, and the "-yl" suffix signifies that it is a substituent group derived from the

alkane dodecane.[5] This portion of the molecule originates from the alcohol, 1-dodecanol.

"2-bromopropanoate": The Carboxylate Moiety: The second part, "propanoate," identifies the

parent carboxylic acid derivative. "Propan-" indicates a three-carbon chain, and the "-oate"

suffix confirms the ester functional group. The term "2-bromo" specifies a bromine atom is
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attached as a substituent. In accordance with IUPAC rules, the carbon chain of the

carboxylic acid derivative is numbered starting with the carbonyl carbon as position 1.

Therefore, the bromine atom is located on the second carbon of the propanoate chain.

Halogens are treated as substituents and are indicated by prefixes such as "bromo-".[6][7]

The following diagram illustrates the systematic breakdown of the IUPAC name and its

correspondence to the molecular structure.

Dodecyl 2-bromopropanoate Structure
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Caption: Logical relationship between IUPAC name components and the molecular structure.

Physicochemical Properties
Understanding the physical and chemical properties of a compound is crucial for its application

in research and development. Dodecyl 2-bromopropanoate is a long-chain ester, and its

properties are influenced by both the long, nonpolar dodecyl chain and the polar ester and

bromo functionalities.[8][9]
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Property Value Source

IUPAC Name dodecyl 2-bromopropanoate [10]

Molecular Formula C₁₅H₂₉BrO₂ [10]

Molecular Weight 321.29 g/mol [10]

Appearance
Expected to be a liquid at room

temperature

Inferred from similar long-chain

esters[8]

Solubility
Insoluble in water; Soluble in

organic solvents

Inferred from properties of

esters[11]

Boiling Point
High, due to large molecular

weight

Inferred from properties of

esters[11]

Synthesis Protocol: Esterification via Acyl Halide
The synthesis of esters can be achieved through various methods, with Fischer esterification

(reaction of a carboxylic acid and an alcohol with an acid catalyst) being a common approach.

[12] However, for higher yields and to avoid a reversible reaction, the use of a more reactive

carboxylic acid derivative, such as an acyl chloride, is often preferred.[13][14] The reaction of

an acyl chloride with an alcohol is vigorous and proceeds to completion, making it a reliable

method for ester synthesis.[13][14]

The synthesis of dodecyl 2-bromopropanoate can be efficiently carried out in a two-step

process:

Conversion of 2-bromopropanoic acid to 2-bromopropanoyl chloride.

Esterification of 1-dodecanol with the synthesized 2-bromopropanoyl chloride.

The following diagram outlines this synthetic workflow.
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2-Bromopropanoic Acid

2-Bromopropanoyl Chloride

Step 1: Acyl Chloride Formation

Thionyl Chloride (SOCl₂)
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Step 2: Esterification

1-Dodecanol Pyridine or Triethylamine (Base)

HCl Scavenger
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Caption: Two-step synthetic workflow for Dodecyl 2-bromopropanoate.

Step 1: Synthesis of 2-Bromopropanoyl Chloride
Principle: Carboxylic acids are converted to acyl chlorides using reagents like thionyl chloride

(SOCl₂) or oxalyl chloride.[14] Thionyl chloride is a convenient choice as the byproducts (SO₂

and HCl) are gaseous and easily removed.[15]

Protocol:

To a round-bottom flask equipped with a reflux condenser and a gas outlet bubbler (to

neutralize HCl gas), add 2-bromopropanoic acid.

Slowly add an excess (typically 1.5-2.0 equivalents) of thionyl chloride (SOCl₂) to the flask at

room temperature.

Gently heat the reaction mixture to reflux (approximately 70-80 °C) for 1-2 hours, or until the

evolution of gas ceases.

Allow the mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1580563/docs?utm_src=pdf-body-img#deconstructing-the-iupac-name-a-logical-framework
https://www.benchchem.com/product/b1580563/docs?utm_src=pdf-body#deconstructing-the-iupac-name-a-logical-framework
https://chem.libretexts.org/Courses/Brevard_College/CHE_202%3A_Organic_Chemistry_II/02%3A_Carboxylic_Acids_and_Esters/2.08%3A_Acid_Halides_for_Ester_Synthesis
https://patents.google.com/patent/CN104058953A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The resulting crude 2-bromopropanoyl chloride can be purified by fractional distillation or

used directly in the next step.[16]

Step 2: Synthesis of Dodecyl 2-bromopropanoate
Principle: The highly electrophilic carbonyl carbon of the acyl chloride reacts readily with the

nucleophilic oxygen of the alcohol to form the ester.[17] A non-nucleophilic base, such as

pyridine or triethylamine, is typically added to neutralize the HCl byproduct, preventing potential

side reactions.[18]

Protocol:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-

dodecanol and a slight excess (1.1 equivalents) of a non-nucleophilic base (e.g.,

triethylamine) in a suitable anhydrous solvent (e.g., dichloromethane or THF).[18]

Cool the solution in an ice bath to 0 °C.

Slowly add a solution of 2-bromopropanoyl chloride (1.0 equivalent) in the same anhydrous

solvent to the cooled alcohol solution with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours (monitor by TLC or GC-MS).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent.

Combine the organic layers, wash with dilute acid (e.g., 1M HCl), then with saturated sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and

concentrate the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield pure

dodecyl 2-bromopropanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.nbinno.com/?news/ZMC-2-bromopropionyl-chloride-properties-applications-and-synthesis-methods
https://www.benchchem.com/product/b1580563/docs?utm_src=pdf-body#deconstructing-the-iupac-name-a-logical-framework
https://m.youtube.com/watch?v=wUtyEq9P_J4
https://www.researchgate.net/post/Synthesizing_an_ester_from_an_alcohol_and_acyl_chloride-what_solvent_to_use
https://www.researchgate.net/post/Synthesizing_an_ester_from_an_alcohol_and_acyl_chloride-what_solvent_to_use
https://www.benchchem.com/product/b1580563/docs?utm_src=pdf-body#deconstructing-the-iupac-name-a-logical-framework
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relevance in Drug Development and Materials
Science
Functionalized long-chain esters like dodecyl 2-bromopropanoate are valuable intermediates

in several advanced applications.

Prodrug and Drug Delivery Systems: The long dodecyl chain imparts significant lipophilicity.

This property is exploited in drug delivery to enhance the transport of hydrophilic drugs

across biological membranes.[19] By conjugating a drug molecule to a lipid-like tail, its

pharmacokinetic profile can be improved, potentially leading to better absorption and

distribution.[19][20] The ester linkage can be designed to be cleaved by endogenous

esterase enzymes, releasing the active drug at the target site.

Polymer and Materials Science: The bromo-functional group serves as a reactive handle for

further chemical modifications. For instance, it can act as an initiator for Atom Transfer

Radical Polymerization (ATRP), a powerful technique for synthesizing well-defined polymers.

[21][22] This allows for the creation of block copolymers where a lipophilic block (derived

from this ester) is combined with other polymer segments to create amphiphilic materials for

applications such as surfactants, drug encapsulation, and surface modifiers.[23]

In conclusion, Dodecyl 2-bromopropanoate, while a specific chemical entity, represents a

class of molecules whose systematic nomenclature, synthesis, and functional properties are of

significant interest to researchers and scientists. A thorough understanding of these

fundamentals is essential for the rational design and development of new molecules in the

pharmaceutical and material sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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